Cas no 1706451-55-9 ((4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine)

• Product Name: (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine
• CAS No: 1706451-55-9
• MF: C₁₅H₁₃BrN₂O
• MW: 317.180522680283
• CID: 5161737
• Update Time: 2025-10-21

(4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine

• Inchi： 1S/C15H13BrN2O/c1-18(2)13-8-7-10(9-11(13)16)15-17-12-5-3-4-6-14(12)19-15/h3-9H,1-2H3
• InChI Key： GRHUWABYJRJHLS-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(C2=NC3=CC=CC=C3O2)C=C1Br

Additional information on (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine

Compound CAS No. 1706451-55-9: (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine

The compound with CAS No. 1706451-55-9, commonly referred to as (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzooxazole ring fused with a dimethylamine group, making it a valuable molecule in modern chemical synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine. The benzooxazole moiety, a heterocyclic aromatic ring containing oxygen and nitrogen atoms, contributes to the compound's stability and reactivity. The presence of the dimethylamine group further enhances its functional versatility, making it a promising candidate for applications in medicinal chemistry.

One of the most notable aspects of this compound is its potential in drug design. Researchers have explored its ability to act as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The bromine substituent on the phenyl ring introduces additional functionality, allowing for further chemical modifications to optimize pharmacokinetic properties.

The synthesis of (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine involves a series of carefully designed reactions, including coupling reactions and functional group transformations. Recent studies have highlighted the importance of stereochemistry and regioselectivity in these reactions, ensuring the production of high-purity compounds with desired configurations.

In terms of applications, this compound has shown promise in catalytic processes and as an intermediate in the synthesis of more complex molecules. Its ability to participate in various types of bonding interactions makes it a valuable tool in supramolecular chemistry and materials science.

The development of efficient synthetic routes for (4-Benzooxazol-2-yl-2-bromo-phenyl)-dimethyl-amine continues to be an active area of research. Scientists are exploring green chemistry approaches to minimize environmental impact while maintaining high yields and product quality.

In conclusion, (4-Benzooxazol-2-yli...